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Compound of Interest

Compound Name: (R)-(-)-2-Phenylbutyric acid

Cat. No.: B042062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of (R)-(-)-2-Phenylbutyric
acid in various organic solvents. Due to the limited availability of precise quantitative data in

publicly accessible literature, this document summarizes the available qualitative and semi-

quantitative information. Furthermore, a detailed experimental protocol for the accurate

determination of solubility using the gravimetric method is provided to enable researchers to

generate precise data for their specific applications.

Core Concepts in Solubility
(R)-(-)-2-Phenylbutyric acid is a chiral carboxylic acid with a molecular structure that dictates

its solubility behavior. The presence of the polar carboxylic acid group allows for hydrogen

bonding with polar solvents, while the non-polar phenyl group and ethyl chain contribute to its

solubility in less polar organic solvents. The overall solubility in a given solvent is a balance

between these competing factors. It is important to note that for chiral molecules like (R)-(-)-2-
Phenylbutyric acid, the solubility of a single enantiomer in an achiral solvent is identical to that

of its corresponding enantiomer and the racemic mixture.

Solubility Data
The following table summarizes the available solubility data for 2-Phenylbutyric acid. It is

important to note the general and often qualitative nature of the reported values.
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Solvent Formula
Solubility
Description

Reported
Value

Source

Ethanol C₂H₅OH
Moderate to

Soluble
- [1][2]

Acetone C₃H₆O
Moderate to

Soluble
- [1]

Diethyl Ether (C₂H₅)₂O More Soluble - [2]

Chloroform CHCl₃ Slightly Soluble - [3]

Toluene C₇H₈ Slightly Soluble - [3]

Water H₂O
Poorly Soluble /

Slightly Soluble

1.39 g/L

(Predicted)
[4]

Not Specified - - 417 mg/mL [4]

Note: The quantitative value of 417 mg/mL from the Human Metabolome Database lacks a

specified solvent and should be interpreted with caution. The water solubility value is a

computational prediction.

Experimental Protocol: Determination of Solubility
by the Gravimetric Method
To obtain precise and reliable solubility data for (R)-(-)-2-Phenylbutyric acid in a specific

organic solvent, the following gravimetric method is recommended. This method relies on the

preparation of a saturated solution, followed by the evaporation of the solvent and the precise

weighing of the remaining solute.

Materials and Equipment
(R)-(-)-2-Phenylbutyric acid (solid)

Selected organic solvent (analytical grade)

Analytical balance (± 0.0001 g)
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Vials or flasks with airtight seals

Magnetic stirrer and stir bars or a shaker bath

Temperature-controlled environment (e.g., incubator, water bath)

Syringe filters (solvent-compatible, appropriate pore size, e.g., 0.45 µm)

Pre-weighed, solvent-resistant weighing dishes (e.g., aluminum)

Drying oven or vacuum desiccator

Procedure
Preparation of a Saturated Solution:

Add an excess amount of solid (R)-(-)-2-Phenylbutyric acid to a vial or flask. The

presence of undissolved solid is crucial to ensure saturation.[5]

Add a known volume or mass of the desired organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled environment and agitate the mixture using a

magnetic stirrer or shaker bath.[6]

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that the

solution is fully saturated. The equilibration time may vary depending on the solvent and

temperature.

Sample Withdrawal and Filtration:

Once equilibrium is reached, cease agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a syringe.

Attach a syringe filter to the syringe and filter the solution into a pre-weighed weighing dish

to remove any undissolved solid particles.[5]
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Solvent Evaporation and Weighing:

Place the weighing dish containing the filtered saturated solution in a drying oven at a

temperature sufficient to evaporate the solvent without decomposing the solute.

Alternatively, use a vacuum desiccator for heat-sensitive compounds or high-boiling point

solvents.

Continue the drying process until a constant weight of the solute is achieved. This is

confirmed by repeated weighing until the mass no longer changes.

Record the final mass of the weighing dish with the dried solute.

Calculation of Solubility:

Calculate the mass of the dissolved solute by subtracting the initial mass of the empty

weighing dish from the final mass of the dish with the dried solute.

Solubility can be expressed in various units, such as grams per liter (g/L) or milligrams per

milliliter (mg/mL), by dividing the mass of the dissolved solute by the volume of the solvent

withdrawn.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the gravimetric determination of solubility.

Preparation of Saturated Solution Sampling and Filtration Analysis

Add excess solute to solvent Seal and equilibrate with agitation
(controlled temperature) Withdraw supernatant Filter into pre-weighed dish Evaporate solvent Weigh dried solute Calculate solubility

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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